Cas no 65109-80-0 (Methanesulfonic acid, trifluoro-, 4-hydroxyphenyl ester)
65109-80-0 structure
Product Name:Methanesulfonic acid, trifluoro-, 4-hydroxyphenyl ester
CAS No:65109-80-0
MF:C7H5F3O4S
MW:242.172411680222
CID:1684336
PubChem ID:13085341
Update Time:2025-04-21
Methanesulfonic acid, trifluoro-, 4-hydroxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonic acid, trifluoro-, 4-hydroxyphenyl ester
- (4-hydroxyphenyl) trifluoromethanesulfonate
- SCHEMBL6935157
- SVGSEENZAYBGNA-UHFFFAOYSA-N
- DTXSID40517687
- 4-Hydroxyphenyl trifluoromethanesulfonate
- 65109-80-0
-
- Inchi: 1S/C7H5F3O4S/c8-7(9,10)15(12,13)14-6-3-1-5(11)2-4-6/h1-4,11H
- InChI Key: SVGSEENZAYBGNA-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 241.98605
- Monoisotopic Mass: 241.98606430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 72Ų
Experimental Properties
- PSA: 63.6
Methanesulfonic acid, trifluoro-, 4-hydroxyphenyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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